Cas no 1021254-87-4 (N-(6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide)

• Product Name: N-(6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide
• CAS No: 1021254-87-4
• MF: C₁₄H₁₄N₄OS
• MW: 286.352160930634
• CID: 6287658
• PubChem ID: 25855323
• Update Time: 2025-05-24

N-(6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide
• AKOS024499571
• N-[6-(pyridin-2-ylmethylsulfanyl)pyridazin-3-yl]cyclopropanecarboxamide
• N-(6-((pyridin-2-ylmethyl)thio)pyridazin-3-yl)cyclopropanecarboxamide
• 1021254-87-4
• F5126-0563
• SR-01000921213-1
• SR-01000921213

• Inchi： 1S/C14H14N4OS/c19-14(10-4-5-10)16-12-6-7-13(18-17-12)20-9-11-3-1-2-8-15-11/h1-3,6-8,10H,4-5,9H2,(H,16,17,19)
• InChI Key： MXBHCCQCUCUDJB-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CN=1)C1=CC=C(N=N1)NC(C1CC1)=O

Computed Properties

• Exact Mass: 286.08883226g/mol
• Monoisotopic Mass: 286.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide

N-(6-{[(Pyridin-2-Yl)methyl]Sulfanyl}Pyridazin-3-Yl)Cyclopropanecarboxamide: A Comprehensive Overview

The compound N-(6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide (CAS No. 1021254-87-4) is a highly specialized organic molecule with a complex structure that combines pyridine, pyridazine, and cyclopropane moieties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications. In this article, we delve into the structural features, synthesis methods, and recent advancements in understanding its biological and chemical behaviors.

The molecular structure of N-(6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide is characterized by a pyridazine ring substituted with a sulfanyl group at position 6 and a cyclopropane carboxamide group at position 3. The presence of the pyridine ring introduces aromaticity and electron-withdrawing effects, while the sulfanyl group (S-methyl) contributes to the molecule's stability and reactivity. The cyclopropane moiety adds strain energy, which can influence the molecule's reactivity in various chemical reactions.

Recent studies have focused on the synthesis of this compound using advanced methodologies. Researchers have employed palladium-catalyzed cross-coupling reactions to construct the pyridazine core efficiently. The incorporation of the cyclopropane group has been achieved through ring-opening reactions of aziridines or other strained cyclic intermediates. These methods not only enhance the yield but also provide insights into the stereochemical outcomes of the synthesis.

One of the most promising applications of N-(6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide lies in its potential as a bioactive molecule. Preclinical studies have demonstrated its ability to modulate key enzymes involved in metabolic pathways, making it a candidate for drug development. Additionally, its unique electronic properties make it a strong contender for use in organic electronics, particularly in semiconducting materials.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has explored its biodegradation under aerobic conditions, revealing that it undergoes hydrolysis to form less complex intermediates. These findings are essential for ensuring sustainable practices in its production and disposal.

In conclusion, N-(6-{[(pyridin-2-Yl)methyl]Sulfanyl}Pyridazin-3-Yl)Cyclopropanecarboxamide (CAS No. 1021254-87-4) stands as a testament to the ingenuity of modern organic chemistry. Its intricate structure, versatile synthesis methods, and potential applications across multiple disciplines underscore its importance in contemporary scientific research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.